N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide
Overview
Description
N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide, also known as BRL-15572, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide compounds and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide acts as an antagonist of the orexin-1 receptor, which is a G protein-coupled receptor that is primarily expressed in the hypothalamus. Orexin-1 receptor activation is involved in the regulation of wakefulness and arousal, and its inhibition by this compound leads to decreased wakefulness and increased sleep.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its effects on sleep and wakefulness, it has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been found to decrease drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a highly selective antagonist of the orexin-1 receptor, which makes it a useful tool for studying the role of the orexin system in sleep and wakefulness regulation. However, this compound has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide. One area of interest is the potential use of this compound as a treatment for sleep disorders such as insomnia. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is the role of the orexin system in addiction and drug-seeking behavior, and the potential use of this compound as a treatment for addiction. Additionally, further studies are needed to determine the long-term effects of this compound on sleep and wakefulness regulation.
Scientific Research Applications
N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective antagonist of the orexin-1 receptor, which is involved in the regulation of wakefulness and arousal. This compound has been shown to decrease wakefulness and increase sleep in animal models, making it a potential treatment for sleep disorders such as insomnia.
Properties
IUPAC Name |
N-(4-bromophenyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23BrN2O2/c1-17(2,3)16(22)20-10-8-12(9-11-20)15(21)19-14-6-4-13(18)5-7-14/h4-7,12H,8-11H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLSVATREMCJZDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.